Cas no 1169491-06-8 (2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]-)

• Product Name: 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]-
• CAS No: 1169491-06-8
• MF: C₁₀H₈F₃N₃S
• MW: 259.25083065033
• CID: 5176858
• Update Time: 2025-08-03

2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-((6-(Trifluoromethyl)pyridin-3-yl)methyl)thiazol-2-amine
• D76814
• 5-{[6-(trifluoromethyl)pyridin-3-yl]methyl}-1,3-thiazol-2-amine
• 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]-

• Inchi： 1S/C10H8F3N3S/c11-10(12,13)8-2-1-6(4-15-8)3-7-5-16-9(14)17-7/h1-2,4-5H,3H2,(H2,14,16)
• InChI Key： AVISIPAKTGKGGU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=NC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 80

Additional information on 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]-

Introduction to 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- (CAS No. 1169491-06-8)

The compound 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]-, identified by its CAS number 1169491-06-8, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework integrating a thiazole ring with a pyridine moiety and a trifluoromethyl group, has garnered considerable attention due to its promising pharmacological properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development in drug discovery.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The thiazole core is well-documented for its biological activity, particularly in the inhibition of various enzymatic pathways relevant to inflammatory and infectious diseases. The integration of the 6-(trifluoromethyl)-3-pyridinyl group further modulates the electronic properties of the molecule, enabling selective interactions with biological targets. This structural design has been leveraged in the synthesis of derivatives aimed at improving binding affinity and reducing off-target effects.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds remain a cornerstone. The 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- structure exemplifies how strategic modifications can yield compounds with enhanced pharmacokinetic profiles. The trifluoromethyl group, in particular, is renowned for its ability to improve pharmacological activity by influencing both hydrophobicity and metabolic resistance. This feature has been exploited in the design of next-generation antiviral and anti-inflammatory agents.

Current research initiatives are focusing on exploring the mechanism of action of this compound in vitro and in vivo. Preliminary findings suggest that it may exhibit inhibitory effects on key enzymes involved in pathogenic processes. The pyridine moiety, known for its role in modulating receptor interactions, appears to contribute significantly to the compound's binding affinity. This has prompted further investigation into its potential as a lead compound for drug development.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in addressing complex diseases. The 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- molecule aligns with this trend by combining multiple pharmacophoric elements into a single scaffold. Such multifunctional designs offer a strategic advantage in achieving high selectivity and efficacy. Researchers are employing advanced computational methods to predict and validate the interactions between this compound and its intended biological targets.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, chemists can fine-tune its pharmacological properties to meet specific therapeutic needs. This flexibility makes it an invaluable tool for medicinal chemists working on novel drug candidates. The trifluoromethyl group, in particular, provides numerous opportunities for structural diversification while maintaining favorable pharmacokinetic characteristics.

The synthesis of 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methodologies not only ensure high yields but also allow for precise control over stereochemistry, which is critical for biological activity.

In conclusion, 2-Thiazolamine, 5-[[6-(trifluoromethyl)-3-pyridinyl]methyl]- (CAS No. 1169491-06-8) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated potential make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.